Cas no 2228274-18-6 (1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228274-18-6
• MF: C₉H₉BrF₂N₂
• MW: 263.081968069077
• CID: 6425864
• PubChem ID: 165797231
• Update Time: 2025-11-01

1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1950607
• 2228274-18-6

• Inchi： 1S/C9H9BrF2N2/c10-7-6(2-1-3-14-7)8(13)4-9(11,12)5-8/h1-3H,4-5,13H2
• InChI Key： STKIFWFLEISLGU-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 261.99172g/mol
• Monoisotopic Mass: 261.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine

Professional Introduction to 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine (CAS No: 2228274-18-6)

1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine, identified by its CAS number 2228274-18-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and fluorine substituents, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a cyclobutane ring with amine functionality, further enhancing its versatility as a synthetic intermediate and a candidate for drug development.

The bromopyridine moiety in the molecular structure is particularly noteworthy, as it serves as a key pharmacophore in numerous drug candidates. Pyridine derivatives are widely recognized for their role in modulating various biological pathways, including those involved in inflammation, neurotransmission, and cancer progression. The introduction of a bromine atom at the 2-position of the pyridine ring not only enhances the lipophilicity of the molecule but also provides a reactive site for further functionalization through cross-coupling reactions. These reactions are pivotal in constructing more complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The presence of two fluorine atoms at the 3-position of the cyclobutane ring adds another layer of complexity to this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties. In particular, C-F bonds are known for their strength and rigidity, which can contribute to increased resistance against enzymatic degradation. This characteristic is particularly valuable in designing drugs that require prolonged half-lives or enhanced bioavailability. The combination of bromine and fluorine in 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine suggests that this compound may exhibit multifaceted interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The unique structural features of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine make it an attractive scaffold for designing PPI modulators. The bromopyridine moiety can serve as an anchor point for binding to specific residues on the protein target, while the cyclobutane ring and amine group can be tailored to optimize interactions through hydrogen bonding and hydrophobic effects. This flexibility allows researchers to fine-tune the compound's binding profile to achieve high specificity against desired targets.

Moreover, the amine functionality in the molecule provides a site for further derivatization, enabling the creation of libraries of analogs with varying biological activities. This approach is particularly useful in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The combination of computational modeling and experimental validation has been instrumental in deciphering the structure-activity relationships (SAR) associated with this class of compounds. By systematically modifying substituents such as halogens or heterocyclic rings, researchers can gain insights into how different structural elements contribute to overall potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 (CYP450). Additionally, fluorine substitution can improve oral bioavailability by increasing lipophilicity while maintaining water solubility. These attributes make 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine a valuable building block for developing novel therapeutics that meet stringent pharmacokinetic requirements.

Recent advancements in synthetic chemistry have enabled more efficient methods for constructing complex molecules like 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have revolutionized the way pharmaceutical intermediates are synthesized. These reactions allow for the precise assembly of carbon-carbon bonds from readily available starting materials, significantly reducing synthetic complexity and improving yields. The ability to introduce both bromine and fluorine substituents at specific positions within a single synthetic step has made this compound an attractive choice for medicinal chemists seeking efficient routes to novel drug candidates.

The potential applications of 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1-amine extend beyond traditional drug development. Its unique structural features make it suitable for use as a ligand in biochemical assays designed to study protein function and interaction networks. By covalently linking this compound to probes or reporters, researchers can develop high-throughput screening platforms that enable rapid identification of modulators affecting specific biological pathways. Such tools are invaluable in understanding disease mechanisms at a molecular level and identifying new therapeutic targets.

In conclusion, 1-(2-bromopyridin-3-yl)-3,3-difluorocyclobutan-1amine (CAS No: 2228274186) represents a promising chemical entity with diverse applications in pharmaceutical research and drug development. Its structural features—comprising both bromine and fluorine substituents—make it an ideal candidate for designing molecules with enhanced metabolic stability and improved bioavailability. The presence of functional groups such as pyridine rings and amine moieties provides multiple sites for further derivatization through cross-coupling reactions or other synthetic methodologies. As our understanding of biological systems continues to evolve along with advances in synthetic chemistry techniques like transition-metal catalysis; compounds like this will undoubtedly play an increasingly important role in discovering new treatments against various diseases.